Cas no 123-12-6 (1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl-)

1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl- structure
123-12-6 structure
Product Name:1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl-
CAS No:123-12-6
MF:C12H29N3
MW:215.378762960434
MDL:MFCD00039880
CID:149258
PubChem ID:24866550
Update Time:2025-10-24

1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl-
    • 1,1,7,7-Tetraethyldiethylenetriamine
    • N,N,N',N'-TETRAETHYLDIETHYLENETRIAMINE
    • N,N,N',N'-TETRAETHYLDIETHYLENETRIAMINE,TECHNICAL
    • N-[2-(diethylamino)ethyl]-N',N'-diethylethane-1,2-diamine
    • Diethylenetriamine,1,1,7,7-tetraethyl
    • N,N,N",N"-tetraethyldiethylenetriamine
    • N,N,N',N'-tetraethylenetriamine
    • N,N,N′,N′-TetraethyldiethylenetriaMine
    • 3,9-diethyl-3,6,9-triazaundecane
    • n’-[2-(diethylamino)ethyl]-n,n-diethyl-2-ethanediamine
    • N'-(2-diethylaminoethyl)-N,N-diethylethane-1,2-diamine
    • N'-(2-diethylaminoethyl)-N,N-diethyl-ethane-1,2-diamine
    • 1,2-Ethanediamine, N-2-(diethylamino)ethyl-N,N-diethyl-
    • 1 1 7 7-TETRAETHYLDIETHYLENETRIAMINE 90%
    • N,N,N',N'-TetraethyldiethylenetriaMine technical grade, 90%
    • N,N,N',N'-TETRAETHYL-DIETHYLENETRIAMINE
    • E78790
    • AKOS000255698
    • N'-[2-(diethylamino)ethyl]-N,N-diethyl-1,2-ethanediamine
    • DTXSID8059554
    • NSC 21238
    • CS-0260007
    • 3,9-Triethyl-3,6,9-triazaundecane
    • EINECS 204-603-1
    • MFCD00039880
    • EN300-7440591
    • N-(2-(diethylamino)ethyl)-N',N' diethylethane-1,2-diamine
    • J-004890
    • N,N,N',N'-Tetraethyldiethylenetriamine, technical grade, 90%
    • AS-81652
    • Diethylenetriamine,1,7,7-tetraethyl-
    • 1,2-Ethanediamine, N'-[2-(diethylamino)ethyl]-N,N-diethyl-
    • Diethylenetriamine, 1,1,7,7-tetraethyl-
    • UICCSKORMGVRCB-UHFFFAOYSA-N
    • NSC21238
    • (2-{[2-(diethylamino)ethyl]amino}ethyl)diethylamine
    • SY290798
    • NS00024008
    • 1,2-Ethanediamine, N'-(2-(diethylamino)ethyl)-N,N-diethyl-
    • 123-12-6
    • 1,2-Ethanediamine, N2-(2-(diethylamino)ethyl)-N1,N1-diethyl-
    • WLN: 2N2&2N2&2N2&2
    • NSC-21238
    • N,N,N inverted exclamation mark ,N inverted exclamation mark -Tetraethyldiethylenetriamine
    • FT-0733086
    • 1, N'-[2-(diethylamino)ethyl]-N,N-diethyl-
    • n1-(2-(diethylamino)ethyl)-n2,n2-diethylethane-1,2-diamine
    • N,N,N inverted exclamation marka,N inverted exclamation marka-Tetraethyldiethylenetriamine
    • SCHEMBL229973
    • DB-041708
    • 1,2-Ethanediamine, N2-[2-(diethylamino)ethyl]-N1,N1-diethyl-
    • AAA12312
    • 204-603-1
    • Diethylenetriamine, 1,1,7,7-tetraethyl-(8CI)
    • KZM934ZRW7
    • n2-[2-(diethylamino)ethyl]-n1,n1-diethyl-1,2-ethanediamine
    • N,N,N(2),N(2)-Tetraethyldiethylenetriamine
    • DTXCID7033789
    • MDL: MFCD00039880
    • Inchi: 1S/C12H29N3/c1-5-14(6-2)11-9-13-10-12-15(7-3)8-4/h13H,5-12H2,1-4H3
    • InChI Key: UICCSKORMGVRCB-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCNCCN(CC)CC

Computed Properties

  • Exact Mass: 215.23600
  • Monoisotopic Mass: 215.236148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.837 g/mL at 25 °C(lit.)
  • Boiling Point: 130-135 °C(lit.)
  • Flash Point: Fahrenheit: 208.4 ° f
    Celsius: 98 ° c
  • Refractive Index: n20/D 1.448(lit.)
  • PSA: 18.51000
  • LogP: 1.65050
  • Solubility: Not determined

1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:UN 2735 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl- Customs Data

  • HS CODE:2921290000
  • Customs Data:

    China Customs Code:

    2921290000

    Overview:

    2921290000. Other acyclic polyamines and their derivatives and their salts. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921290000 other acyclic polyamines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Additional information on 1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl-

Recent Advances in the Study of 1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl- (CAS: 123-12-6) and Its Applications in Chemical Biology and Medicine

The compound 1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl- (CAS: 123-12-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug development, molecular imaging, and targeted therapy. This research briefing aims to synthesize the latest findings related to this compound, highlighting its structural properties, biological activities, and potential therapeutic uses.

Recent studies have elucidated the molecular mechanisms underlying the biological activity of 1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl-. Its unique structure, featuring multiple diethylamino groups, enables it to act as a chelating agent for metal ions, making it valuable in the development of contrast agents for magnetic resonance imaging (MRI). Additionally, its ability to interact with cellular membranes and modulate signaling pathways has been explored in the context of cancer therapy and neurodegenerative diseases.

One of the most promising applications of this compound is in the design of targeted drug delivery systems. Researchers have successfully conjugated 1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl- with nanoparticles and therapeutic agents to enhance their specificity and efficacy. For instance, a 2023 study demonstrated its use in improving the delivery of chemotherapeutic drugs to tumor sites while minimizing off-target effects, thereby reducing systemic toxicity.

In the realm of chemical biology, the compound's role as a building block for synthesizing novel bioactive molecules has been extensively investigated. Its derivatization has led to the discovery of compounds with antimicrobial, antiviral, and anti-inflammatory properties. Notably, a recent publication in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives that exhibited potent inhibitory effects against SARS-CoV-2, suggesting its potential in combating emerging viral infections.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl--based therapeutics. Ongoing research is focused on addressing issues related to bioavailability, metabolic stability, and potential toxicity. Collaborative efforts between chemists, biologists, and clinicians are essential to translate these findings into clinically viable solutions.

In conclusion, 1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl- (CAS: 123-12-6) represents a promising scaffold for the development of innovative therapeutic and diagnostic tools. Its multifaceted applications underscore the importance of continued research to unlock its full potential in chemical biology and medicine. Future studies should prioritize the optimization of its derivatives and the exploration of novel biological targets to further advance the field.

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